Cas no 2172621-55-3 (1-(3-bromophenyl)penta-1,4-dien-3-one)

• Product Name: 1-(3-bromophenyl)penta-1,4-dien-3-one
• CAS No: 2172621-55-3
• MF: C₁₁H₉BrO
• MW: 237.092562437057
• CID: 6264547
• PubChem ID: 165603141
• Update Time: 2025-05-26

1-(3-bromophenyl)penta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)penta-1,4-dien-3-one
• 2172621-55-3
• EN300-1618454

• Inchi： 1S/C11H9BrO/c1-2-11(13)7-6-9-4-3-5-10(12)8-9/h2-8H,1H2/b7-6+
• InChI Key： GVMLCSODCKBOBS-VOTSOKGWSA-N
• SMILES： BrC1=CC=CC(/C=C/C(C=C)=O)=C1

Computed Properties

• Exact Mass: 235.98368g/mol
• Monoisotopic Mass: 235.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(3-bromophenyl)penta-1,4-dien-3-one

Chemical Profile of 1-(3-bromophenyl)penta-1,4-dien-3-one (CAS No. 2172621-55-3)

1-(3-bromophenyl)penta-1,4-dien-3-one, identified by the Chemical Abstracts Service Number (CAS No.) 2172621-55-3, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This molecule, featuring a conjugated pentadienone core substituted with a 3-bromophenyl group, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 1-(3-bromophenyl)penta-1,4-dien-3-one consists of a five-membered cyclic system with alternating double bonds, known as a pentadienone moiety. This system is highly conjugated, allowing for significant delocalization of π-electrons, which contributes to its reactivity and potential utility in various chemical transformations. The presence of the 3-bromophenyl substituent introduces electrophilic character to the aromatic ring, making it susceptible to nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for further functionalization and derivatization to create more complex molecular architectures.

In recent years, there has been growing interest in pentadienone derivatives due to their potential applications in drug discovery. The pentadienone core is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. These activities are often attributed to the ability of pentadienones to interact with biological targets such as enzymes and receptors, modulating their function. The 3-bromophenyl group in 1-(3-bromophenyl)penta-1,4-dien-3-one further enhances its utility by providing a handle for further chemical modifications.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The conjugated system of the pentadienone core can be readily modified through reactions such as Diels-Alder cycloadditions, cross-coupling reactions, and oxidation processes. These transformations allow chemists to append various functional groups to the molecule, tailoring its properties for specific biological applications. For instance, researchers have explored the use of 1-(3-bromophenyl)penta-1,4-dien-3-one in the synthesis of heterocyclic compounds that exhibit potent pharmacological effects.

Recent studies have highlighted the potential of 1-(3-bromophenyl)penta-1,4-dien-3-one in the development of small-molecule inhibitors targeting disease-related proteins. The compound's ability to undergo selective functionalization makes it an attractive candidate for generating libraries of compounds for high-throughput screening. This approach has been successfully employed in academic and industrial settings to identify novel lead compounds with therapeutic potential.

The synthesis of 1-(3-bromophenyl)penta-1,4-dien-3-one typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include Friedel-Crafts alkylation followed by bromination and subsequent cyclization steps. The use of palladium-catalyzed cross-coupling reactions has also been reported to facilitate the introduction of additional substituents onto the aromatic ring. These synthetic strategies highlight the compound's versatility and accessibility for further chemical exploration.

In addition to its pharmaceutical applications, 1-(3-bromophenyl)penta-1,4-dien-3-one has shown promise in materials science. The conjugated system and electron-rich nature of the molecule make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its potential as a donor material in these systems due to its ability to participate in charge transport processes.

The biological activity of 1-(3-bromophenyl)penta-1,4-dien-3-one has been extensively studied in recent years. In vitro experiments have demonstrated its ability to modulate various biological pathways associated with inflammation and cancer progression. For example, studies suggest that this compound may inhibit the activity of key enzymes involved in inflammatory responses by interacting with their active sites. Furthermore, preclinical trials have shown promising results in animal models regarding its antitumor effects.

The structural features of 1-(3-bromophenyl)penta-1,4-dien-3-one contribute significantly to its pharmacological profile. The conjugated pentadienone core allows for efficient absorption and distribution within biological systems, while the 3-bromophenyl group provides a site for further derivatization to enhance binding affinity and selectivity. These characteristics make it an ideal candidate for structure-based drug design approaches.

Future research directions involving 1-(3-bromophenyl)penta-1,4-dien-3-one may focus on optimizing its synthetic pathways for large-scale production and exploring new derivatives with enhanced biological activity. Advances in computational chemistry and molecular modeling are also expected to play a crucial role in understanding its interactions with biological targets at an atomic level.

In conclusion,1-(3-bromophenyl)penta-1,4-dien-3-one (CAS No. 2172621-55-3) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutics against various diseases.